N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C14H16N2O4S/c1-16(21(2,18)19)13-8-4-3-7-12(13)14(17)15-10-11-6-5-9-20-11/h3-9H,10H2,1-2H3,(H,15,17)
• InChI Key: WMGIRFPUSCEGEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NCC2=CC=CO2)S(=O)(=O)C
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide, also known as FMA-MSA, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the benzamide family, and it has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide is not well understood, but it is thought to involve the inhibition of DNA synthesis and cell division. It may also interfere with the function of microtubules, which are involved in cell division.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, and it may also have anti-inflammatory effects. Additionally, it has been shown to inhibit the growth of blood vessels, which is important in the development of tumors.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide is that it has been shown to be effective in vitro and in vivo, which makes it a promising candidate for further study. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several potential future directions for research on N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide. One area of interest is the development of more effective synthesis methods, which could make this compound more widely available for research. Additionally, further studies are needed to better understand its mechanism of action and to optimize its use in cancer research. Finally, it may be useful to explore its potential applications in other areas of scientific research, such as inflammation and angiogenesis.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide is a complex process that involves several steps. One common method involves the reaction of 2-furylmethylamine with N-methyl-N-(methylsulfonyl)chloroformamide in the presence of a base such as triethylamine. This reaction produces N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide as a white crystalline solid.

Scientific Research Applications

N-(2-furylmethyl)-2-[methyl(methylsulfonyl)amino]benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor effects in vitro and in vivo, and it may have potential as a chemotherapeutic agent.